Cas no 2648940-20-7 (2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol)

2-(5-Nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol is a nitro-substituted triazole derivative with a hydroxyl-functionalized side chain. This compound is of interest in energetic materials research due to its balanced combination of stability and reactivity, attributed to the nitro group and triazole ring structure. The hydroxyl group enhances solubility in polar solvents, facilitating further synthetic modifications. Its thermal stability and compatibility with other energetic precursors make it a valuable intermediate in the development of high-performance formulations. The compound’s structural features also suggest potential applications in coordination chemistry and as a ligand in metal-organic frameworks. Proper handling and storage are recommended due to its energetic nature.
2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol structure
2648940-20-7 structure
Product Name:2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol
CAS No:2648940-20-7
MF:C4H6N4O3
MW:158.115439891815
MDL:MFCD34168002
CID:5643796
PubChem ID:165712600
Update Time:2025-05-19

2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol
    • 1H-1,2,4-Triazole-3-ethanol, 5-nitro-
    • MDL: MFCD34168002
    • Inchi: 1S/C4H6N4O3/c9-2-1-3-5-4(7-6-3)8(10)11/h9H,1-2H2,(H,5,6,7)
    • InChI Key: LCBZCRDZFHXVHX-UHFFFAOYSA-N
    • SMILES: N1C([N+]([O-])=O)=NC(CCO)=N1

Experimental Properties

  • Density: 1.640±0.06 g/cm3(Predicted)
  • Boiling Point: 498.1±47.0 °C(Predicted)
  • pka: 6.09±0.40(Predicted)

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Additional information on 2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol

Comprehensive Overview of 2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol (CAS No. 2648940-20-7)

The compound 2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol (CAS No. 2648940-20-7) is a nitro-substituted 1,2,4-triazole derivative with a hydroxyl-functionalized ethyl side chain. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both the nitro group and triazole ring contributes to its diverse reactivity profile, making it valuable for synthesizing more complex heterocyclic systems.

Recent studies highlight the growing interest in nitro-triazole derivatives like CAS 2648940-20-7 for their applications in medicinal chemistry. Researchers are particularly focused on their role as precursors for bioactive molecules, including antimicrobial and anti-inflammatory agents. The compound’s hydrogen-bonding capacity through its hydroxyl group enhances its molecular interactions, a feature exploited in drug design to improve target binding affinity. Computational chemistry models suggest this molecule could serve as a scaffold for kinase inhibitors, aligning with current trends in targeted cancer therapies.

From a synthetic chemistry perspective, 2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol offers modularity for structural modifications. Its nitro group allows reduction to amino derivatives, while the hydroxyl moiety enables esterification or etherification—key transformations for library diversification in combinatorial chemistry. Industrial applications include its use in developing high-performance materials, where its thermal stability and electronic properties are leveraged for advanced polymer composites.

Environmental and safety aspects of CAS 2648940-20-7 are frequently queried in scientific databases. While not classified as hazardous under standard protocols, proper handling guidelines emphasize avoiding prolonged exposure. Analytical techniques like HPLC and LC-MS are recommended for purity assessment, with typical chromatographic retention times documented in recent literature. The compound’s UV-Vis absorption spectrum shows characteristic peaks at 260 nm and 310 nm, useful for quantification in reaction monitoring.

Market trends indicate rising demand for specialty triazole compounds, driven by innovations in crop protection and electronic materials. Patent analyses reveal increased filings involving 2648940-20-7 for OLED intermediates and photoacid generators in photolithography. These applications capitalize on the molecule’s electron-withdrawing nitro-triazole core, which enhances charge transport properties in thin-film devices.

For researchers sourcing 2-(5-nitro-1H-1,2,4-triazol-3-yl)ethan-1-ol, synthesis protocols typically involve cyclocondensation of hydrazine derivatives with nitro-substituted precursors, followed by hydroxylation. Yield optimization strategies published in 2023-2024 highlight microwave-assisted synthesis as a green chemistry alternative, reducing reaction times to under 2 hours with >85% efficiency. Storage recommendations specify anhydrous conditions at 2-8°C to prevent decomposition.

Emerging applications in bioconjugation chemistry exploit the compound’s dual functionality. The triazole ring participates in click chemistry reactions, while the hydroxyethyl chain facilitates linker formation in antibody-drug conjugates (ADCs)—a hot topic in biopharmaceutical development. This dual reactivity positions CAS 2648940-20-7 as a promising candidate for next-generation targeted drug delivery systems.

Spectroscopic characterization data (IR, NMR) for this compound shows distinctive signals: a broad OH stretch at 3300 cm-1, aromatic C-H stretches at 3100 cm-1, and nitro group vibrations at 1520 cm-1. 1H NMR spectra in DMSO-d6 display a triplet at δ 3.65 ppm (CH2-OH) and a singlet at δ 8.20 ppm (triazole-H), serving as fingerprints for quality control.

Future research directions may explore the compound’s potential in metal-organic frameworks (MOFs) as a ligand for catalytic sites, or in proteolysis-targeting chimeras (PROTACs) for protein degradation therapeutics. Its balanced lipophilicity (calculated logP ~0.9) and moderate polarity make it suitable for crossing biological membranes, a property under investigation for CNS-active drug development.

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